Cas no 921542-37-2 (benzyl 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetate)

• Product Name: benzyl 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetate
• CAS No: 921542-37-2
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6450932
• Update Time: 2025-08-03

benzyl 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetate
• benzyl 2-[[7-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetate

• Inchi： 1S/C21H22N4O3S/c1-2-27-18-10-8-17(9-11-18)24-12-13-25-20(24)22-23-21(25)29-15-19(26)28-14-16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3
• InChI Key： BXHXHWNAZKYLNB-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)CSC1=NN=C2N(C3=CC=C(OCC)C=C3)CCN21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on benzyl 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetate

Benzyl 2-{7-(4-Ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetate: A Comprehensive Overview

The compound with CAS No. 921542-37-2, commonly referred to as benzyl 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetate, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The molecule consists of a benzyl group attached to an acetate moiety, which is further connected to an imidazo[1,2-a]pyridine derivative. The presence of the imidazo[1,2-a]pyridine ring system is particularly intriguing due to its potential to interact with various biological targets.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in the development of novel therapeutic agents. These compounds are known for their ability to modulate ion channels and receptors, making them promising candidates for the treatment of neurological disorders such as epilepsy and pain. The benzyl 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetate compound further extends this potential by incorporating a sulfanyl group and an ethoxyphenyl substituent. These functional groups enhance the molecule's solubility and bioavailability while also contributing to its pharmacodynamic properties.

The synthesis of this compound involves a multi-step process that includes the formation of the imidazo[1,2-a]pyridine ring system followed by the introduction of the sulfanyl and ethoxyphenyl groups. Researchers have employed various methodologies to optimize the synthesis pathway, ensuring high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions. These advancements have made it possible to scale up the production of this compound for preclinical studies.

In terms of biological activity, benzyl 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetate has demonstrated potent inhibitory effects on voltage-gated sodium channels (Nav). This property is highly desirable in the development of anti-inflammatory and analgesic agents. Preclinical studies conducted in rodent models have shown that this compound can effectively reduce inflammatory pain without inducing significant side effects. Furthermore, its ability to modulate Nav channels suggests potential applications in the treatment of neuropathic pain conditions.

Another area where this compound has shown promise is in cancer research. Emerging evidence suggests that imidazo[1,a]pyridine derivatives may exhibit anti-proliferative effects against various cancer cell lines. The incorporation of the sulfanyl group in this compound enhances its ability to induce oxidative stress in cancer cells while sparing normal cells from damage. This selective cytotoxicity makes it a compelling candidate for further investigation in oncology.

From a structural perspective, the benzyl 2-{7-(4-ethoxyphenyl)-5H,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z} group plays a critical role in stabilizing the molecule's conformation. This stabilization is essential for maintaining its bioactivity and ensuring optimal interactions with biological targets. Computational studies using molecular docking techniques have provided valuable insights into how this compound binds to its target proteins at the molecular level.

It is also worth noting that benzyl 2-{7-(4-Ethoxyphenyld)l...}acetate exhibits excellent solubility in both aqueous and organic solvents due to its balanced hydrophilic and hydrophobic properties. This characteristic is advantageous for formulation development purposes and ensures that the compound can be administered via various routes such as oral or parenteral administration.

In conclusion,benzyl 2-{7-(4-Ethoxyphenyld)l...}acetate represents a significant advancement in medicinal chemistry with broad implications for drug discovery and development. Its unique structural features combined with promising biological activity make it a valuable tool for researchers working on novel therapeutic agents targeting neurological disorders and cancer.